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Compound of Interest

Compound Name:
[2-(Methoxymethoxy)phenyl]

(pyridin-4-yl)methanone

CAS No.: 938458-56-1

Cat. No.: B1532648

Get Quote

Executive Summary & Molecule Profile[1]
Target Molecule: 2-(Methoxymethoxy)benzophenone IUPAC Name:methanone Core

Application: Directed Ortho Metalation (DoM) substrate; UV-stabilizer intermediate; Protected

phenol for multi-step synthesis.

This guide details the synthesis of 2-(Methoxymethoxy)benzophenone, a critical intermediate

where the phenolic hydroxyl group of 2-hydroxybenzophenone is protected as a

methoxymethyl (MOM) ether.

Technical Challenge: The starting material, 2-hydroxybenzophenone, exhibits strong

intramolecular hydrogen bonding between the carbonyl oxygen and the phenolic proton. This

reduces the nucleophilicity of the phenoxide, requiring specific base/solvent optimization

compared to non-chelated phenols.
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Property Detail

Molecular Formula C₁₅H₁₄O₃

Molecular Weight 242.27 g/mol

Key Functional Group Methoxymethyl (MOM) Ether (Acetal)

Stability
Stable to base (RLi, NaOH), oxidants, and

reducing agents. Labile to acid.

CAS RN
3558-19-8 (Generic for MOM-benzophenone

derivatives)

Critical Safety Directive: Handling MOM-Cl
WARNING: CARCINOGENIC HAZARD Chloromethyl methyl ether (MOM-Cl) is an OSHA-

regulated human carcinogen. It is highly volatile and alkylates DNA.

Engineering Controls: All reactions must be performed in a certified chemical fume hood.

Process Safety: This guide prioritizes Method B (In Situ Generation) to minimize isolation of

neat MOM-Cl.

Quenching: Residual MOM-Cl must be quenched with aqueous ammonia or saturated

sodium bicarbonate before disposal.

Retrosynthetic Analysis & Strategy
The synthesis is a nucleophilic substitution (Williamson Ether type) where the phenoxide

attacks the highly electrophilic oxonium species generated from MOM-Cl.
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Figure 1: Retrosynthetic disconnection showing the core building blocks.

Synthesis Protocols
Method A: The "Standard" Route (Sodium Hydride/DMF)
Best for: Small scale, high yield, when commercial MOM-Cl is available.

Rationale: The intramolecular hydrogen bond in 2-hydroxybenzophenone is strong (

). Weak bases like DIPEA (Hünig's base) are often insufficient to drive complete deprotonation
efficiently. Sodium Hydride (NaH) irreversibly deprotonates the phenol, breaking the H-bond
and forming a "naked" phenoxide anion that reacts rapidly.

Reagents & Stoichiometry
Component Equiv. Role

2-Hydroxybenzophenone 1.0 Substrate

Sodium Hydride (60% in oil) 1.2 - 1.5 Strong Base (Irreversible)

MOM-Cl 1.2 - 1.5 Electrophile

DMF (Anhydrous) Solvent Polar aprotic (promotes Sn2)

Step-by-Step Protocol
Setup: Flame-dry a 2-neck round-bottom flask under Argon/Nitrogen atmosphere.

Deprotonation: Suspend NaH (1.5 equiv) in anhydrous DMF (0.5 M concentration relative to

substrate) at 0°C.

Addition: Add 2-hydroxybenzophenone dropwise (dissolved in minimal DMF).

Observation: Gas evolution (

) will occur. The solution usually turns bright yellow/orange (phenoxide formation).

Aging: Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 30 minutes to

ensure the intramolecular H-bond is broken.
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Alkylation: Cool back to 0°C. Add MOM-Cl (1.2 equiv) dropwise via syringe.

Reaction: Allow to warm to RT and stir for 2–4 hours. Monitor by TLC (Hexane/EtOAc 8:2).

The starting material (lower Rf due to H-bonding) should disappear.

Quench: Cool to 0°C. CAREFULLY add saturated

solution.

Workup: Extract with

or EtOAc (x3). Wash combined organics with water (x2) and brine (x1) to remove DMF. Dry
over

.[1][2]

Purification: Flash column chromatography (Silica gel, 5-10% EtOAc in Hexanes).

Method B: The "Process-Safe" Route (In Situ
Generation)
Best for: Scalability, avoiding handling of neat MOM-Cl carcinogen.

Rationale: This method generates MOM-Cl in situ using Dimethoxymethane (DMM) and Acetyl

Chloride (AcCl) with a Zinc catalyst. This avoids storing or transferring pure MOM-Cl.

Reagents & Stoichiometry
Component Equiv. Role

2-Hydroxybenzophenone 1.0 Substrate

Dimethoxymethane (DMM) 10.0 Solvent & Reagent Source

Acetyl Chloride (AcCl) 2.0 Reagent (generates MOM-Cl)

ZnBr₂ or ZnCl₂ 0.05 (cat) Lewis Acid Catalyst

DIPEA 2.5 Base scavenger (added later)

Step-by-Step Protocol
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Generation: In a dry flask, combine DMM (solvent volume) and catalytic

. Add Acetyl Chloride dropwise at RT.

Mechanism:[3][4][5]

.

Stir for 2 hours to ensure maximum conversion to MOM-Cl.

Coupling: Dissolve 2-hydroxybenzophenone in DCM (Dichloromethane) and add DIPEA (2.5

equiv).

Addition: Cannulate the in situ generated MOM-Cl solution dropwise into the phenol/DIPEA

solution at 0°C.

Reaction: Reflux gently (approx 40°C) for 4–12 hours.

Note: The intramolecular H-bond makes this slower than standard phenols. If conversion

is low, add more DIPEA and reflux longer.

Workup: Quench with saturated

. Extract with DCM.[1][4]

Mechanistic Pathway & Visualization
The following diagram illustrates the competition between the internal hydrogen bond and the

deprotonation event required for alkylation.
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Figure 2: Reaction mechanism highlighting the deprotonation step critical for breaking the

internal chelation.

Analytical Validation (Self-Validating System)
To confirm the synthesis without external standards, look for these diagnostic NMR signals.

Nucleus

Diagnostic Signal
(ngcontent-ng-
c176312016=""
_nghost-ng-
c3009799073=""
class="inline ng-
star-inserted">

ppm)

Change from
Starting Material

Interpretation

¹H NMR 5.10 – 5.25 (s, 2H) New Signal

The methylene

protons (

) of the MOM group.

Distinctive singlet.

¹H NMR 3.30 – 3.50 (s, 3H) New Signal

The methyl protons (

) of the MOM group.

[6]

¹H NMR ~11.0 – 12.0 Disappears

The chelated phenolic

proton signal

vanishes.

¹³C NMR ~94.0 – 95.0 New Signal

The anomeric carbon

of the acetal (

).

IR ~3300-3500 cm⁻¹ Disappears
Broad O-H stretch is

removed.
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Strategic Application: Directed Ortho Metalation
(DoM)
Why synthesize this? The MOM group is a powerful Directed Metalation Group (DMG).

Coordination: The oxygens in the MOM group coordinate Lithium (from n-BuLi).

Regioselectivity: This directs deprotonation to the ortho-position (position 3, relative to the

ketone).

Synthesis Utility: Allows introduction of electrophiles (Iodine, Boron, Aldehydes) at the 3-

position, creating highly substituted benzophenone scaffolds impossible to make via Friedel-

Crafts acylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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